Cas no 2167454-90-0 (methyl 5-(cyclohex-1-en-1-yl)-1,2-thiazole-3-carboxylate)

• Product Name: methyl 5-(cyclohex-1-en-1-yl)-1,2-thiazole-3-carboxylate
• CAS No: 2167454-90-0
• MF: C₁₁H₁₃NO₂S
• MW: 223.29142165184
• CID: 6507342
• PubChem ID: 165562928
• Update Time: 2025-07-21

methyl 5-(cyclohex-1-en-1-yl)-1,2-thiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(cyclohex-1-en-1-yl)-1,2-thiazole-3-carboxylate
• EN300-1587114
• 2167454-90-0

• Inchi： 1S/C11H13NO2S/c1-14-11(13)9-7-10(15-12-9)8-5-3-2-4-6-8/h5,7H,2-4,6H2,1H3
• InChI Key： SEWTXGYNWDDSKY-UHFFFAOYSA-N
• SMILES： S1C(=CC(C(=O)OC)=N1)C1=CCCCC1

Computed Properties

• Exact Mass: 223.06669983g/mol
• Monoisotopic Mass: 223.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.4Ų

Additional information on methyl 5-(cyclohex-1-en-1-yl)-1,2-thiazole-3-carboxylate

Methyl 5-(cyclohex-1-en-1-yl)-1,2-thiazole-3-carboxylate (CAS No. 2167454-90-0): A Comprehensive Overview

Methyl 5-(cyclohex-1-en-1-yl)-1,2-thiazole-3-carboxylate, identified by its CAS number 2167454-90-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and pharmaceutical applications. The structural uniqueness of methyl 5-(cyclohex-1-en-1-yl)-1,2-thiazole-3-carboxylate lies in its combination of a cyclohexenyl moiety with a thiazole ring system, which contributes to its distinct chemical and biological properties.

The compound's molecular structure features a carboxylate ester group at the 3-position of the thiazole ring, linked to a cyclohexene side chain. This configuration not only imparts stability to the molecule but also enhances its potential for further chemical modifications. The cyclohexenyl group, being part of an aromatic-like structure, contributes to the compound's lipophilicity, making it an interesting candidate for drug delivery systems and membrane interactions.

In recent years, there has been growing interest in thiazole derivatives due to their wide range of pharmacological activities. These include antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The presence of the cyclohexenyl group in methyl 5-(cyclohex-1-en-1-yl)-1,2-thiazole-3-carboxylate may enhance its interaction with biological targets, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential in medicinal chemistry. The thiazole core is a well-known pharmacophore found in numerous drugs on the market today. By incorporating a cyclohexenyl group into this framework, researchers can explore new chemical spaces and potentially discover novel therapeutic agents. The carboxylate ester functionality provides additional opportunities for derivatization, allowing chemists to fine-tune the properties of the molecule for specific applications.

Recent studies have highlighted the importance of structural diversity in drug discovery. Compounds like methyl 5-(cyclohex-1-en-1-yl)-1,2-thiazole-3-carboxylate offer a rich structural template for designing molecules with enhanced efficacy and reduced toxicity. The combination of electronic and steric effects from the cyclohexenyl and thiazole moieties can lead to unique interactions with biological targets, which may be exploited for therapeutic benefit.

The synthesis of methyl 5-(cyclohex-1-en-1-yl)-1,2-thiazole-3-carboxylate involves multi-step organic reactions that require careful optimization. Key steps typically include cyclization reactions to form the thiazole ring and subsequent functional group transformations to introduce the cyclohexenyl side chain and the carboxylate ester group. Advanced synthetic techniques such as transition metal catalysis have been employed to improve yields and selectivity in these reactions.

The compound's physicochemical properties are also critical in determining its suitability for various applications. Parameters such as solubility, melting point, and stability under different conditions play a significant role in its formulation and use. Computational methods have been increasingly used to predict these properties before experimental synthesis, saving time and resources.

In conclusion, methyl 5-(cyclohex-1-en-1-yl)-1,2-thiazole-3-carboxylate (CAS No. 2167454-90-0) represents an exciting area of research in pharmaceutical chemistry. Its unique structure and potential biological activities make it a promising candidate for further development into new drugs or agrochemicals. As research continues to uncover new applications for this compound and related derivatives, its importance in synthetic chemistry and drug discovery is likely to grow.